4-Methylsulfanyl-2-[4-(morpholine-4-sulfonyl)-2-nitro-phenylamino]-butyric acid

• IUPAC Name: 4-methylsulfanyl-2-(4-morpholin-4-ylsulfonyl-2-nitroanilino)butanoic acid
• InChI: InChI=1S/C15H21N3O7S2/c1-26-9-4-13(15(19)20)16-12-3-2-11(10-14(12)18(21)22)27(23,24)17-5-7-25-8-6-17/h2-3,10,13,16H,4-9H2,1H3,(H,19,20)
• InChI Key: SRQVPUSHNDVRPW-UHFFFAOYSA-N
• Canonical SMILES: CSCCC(C(=O)O)NC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)[N+](=O)[O-]
• Molecular Formula: C15H21N3O7S2
• Molecular Weight: 419.5 g/mol

Description

“4-Methylsulfanyl-2-[4-(morpholine-4-sulfonyl)-2-nitro-phenylamino]-butyric acid” is a chemical compound with the molecular formula C15H21N3O7S2 and a molecular weight of 419.47. It is used for proteomics research.

Scientific Research Applications

Crystal Structure Analysis

• The compound 4-Methylsulfanyl-2-[4-(morpholine-4-sulfonyl)-2-nitro-phenylamino]-butyric acid and its derivatives have been synthesized and analyzed for their crystal structures. Studies like those by Aydinli et al. (2010) and Ibiş et al. (2010) focus on determining crystal structures and spectroscopic properties of related compounds. These studies are essential for understanding the physical and chemical properties of the compounds which can be crucial for their application in various scientific fields (Aydinli, Sayil, & Ibiş, 2010); (Ibiş, Deniz, & Tuyun, 2010).

Pharmacological Analysis

• While avoiding details on drug use and dosage, it's worth noting that compounds like 4-Methylsulfanyl-2-[4-(morpholine-4-sulfonyl)-2-nitro-phenylamino]-butyric acid have been analyzed in pharmacological contexts. For example, Allen et al. (1997) developed high-performance liquid chromatographic assays for the determination of a renin inhibitor related to this compound, focusing on its presence in dog and human plasma (Allen, Stafford, & Nocerini, 1997).

Chemical Synthesis and Modifications

• Research by Ye et al. (2016) has explored the synthesis of new types of sulfoxides related to 4-Methylsulfanyl-2-[4-(morpholine-4-sulfonyl)-2-nitro-phenylamino]-butyric acid. Their work on the Swern oxidation of primary and secondary alcohols using these compounds highlights the potential of such chemicals in synthetic organic chemistry (Ye, Fu, Ma, & Zhong, 2016).

Antimicrobial Studies

• The antimicrobial properties of compounds similar to 4-Methylsulfanyl-2-[4-(morpholine-4-sulfonyl)-2-nitro-phenylamino]-butyric acid have been investigated. For instance, Oliveira et al. (2015) studied the antimicrobial and modulating activity of a compound containing a morpholine group against various microorganisms, which could indicate potential applications in developing new antimicrobial agents (Oliveira et al., 2015).